N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H21N3O2/c24-20(19-13-16-3-1-2-4-18(16)25-19)22-14-15-7-11-23(12-8-15)17-5-9-21-10-6-17/h1-6,9-10,13,15H,7-8,11-12,14H2,(H,22,24)
• InChI Key: CEYNCPAYYBSYRO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC3=CC=CC=C3O2)C4=CC=NC=C4
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzofuran-2-carboxamide, commonly known as PIPER, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. PIPER belongs to the class of benzofuran derivatives, which have been studied extensively for their various biological activities.

Scientific Research Applications

Synthesis and Pharmacological Activity

Chemical Synthesis and Characterization : Benzofuran derivatives have been synthesized and characterized for their potential as therapeutic agents. For example, the synthesis of novel benzofuran carboxamide-benzylpyridinum salts demonstrated potent butyrylcholinesterase inhibitory activity, suggesting potential applications in the treatment of diseases like Alzheimer's (Abedinifar et al., 2018).

Antineoplastic Agents : Benzofuran compounds have been developed as antineoplastic agents, targeting specific receptors or enzymes crucial for cancer cell survival and proliferation. For instance, flumatinib, a novel tyrosine kinase inhibitor, showed efficacy in chronic myelogenous leukemia patients, highlighting the role of benzofuran derivatives in cancer therapy (Gong et al., 2010).

Antimicrobial and Antitubercular Activity

Antibacterial and Antitubercular Compounds : The design and synthesis of benzofuran derivatives have been explored for their antibacterial and antitubercular activities. Compounds with benzofuran moieties have shown promising results against Mycobacterium tuberculosis, indicating potential applications in treating tuberculosis and other bacterial infections (Reddy et al., 2014).

Enzyme Inhibition for Therapeutic Applications

Enzyme Inhibitors : Research on benzofuran derivatives includes their potential as enzyme inhibitors, with applications in treating neurodegenerative diseases, psychiatric disorders, and other conditions requiring modulation of enzyme activity. For example, compounds derived from benzofuran and benzo[d]isothiazole showed inhibition of Mycobacterium tuberculosis DNA GyrB, demonstrating the versatility of these compounds in drug development (Jeankumar et al., 2013).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various receptors and enzymes, influencing a range of biological processes .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways, leading to a range of downstream effects .

Result of Action

Compounds with similar structures have been known to exert various biological effects, including antiviral, anti-inflammatory, and anticancer activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can significantly influence the action of similar compounds .